Cas no 918866-12-3 (Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester)
918866-12-3 structure
Product Name:Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester
CAS No:918866-12-3
MF:C20H40O6Si
MW:404.613508224487
CID:769904
PubChem ID:71426256
Update Time:2025-04-19
Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester
- 3-trimethoxysilylpropyl 2-acetyldodecanoate
- 918866-12-3
- 3-(TRIMETHOXYSILYL)PROPYL 2-ACETYLDODECANOATE
- DTXSID80845017
-
- Inchi: 1S/C20H40O6Si/c1-6-7-8-9-10-11-12-13-15-19(18(2)21)20(22)26-16-14-17-27(23-3,24-4)25-5/h19H,6-17H2,1-5H3
- InChI Key: OQILPZODYZKBLJ-UHFFFAOYSA-N
- SMILES: [Si](CCCOC(C(C(C)=O)CCCCCCCCCC)=O)(OC)(OC)OC
Computed Properties
- Exact Mass: 404.25941553g/mol
- Monoisotopic Mass: 404.25941553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 19
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- PSA: 71.06000
- LogP: 4.53380
Dodecanoic acid, 2-acetyl-, 3-(trimethoxysilyl)propyl ester Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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